Cas no 1443309-69-0 (ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE)

ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE structure

1443309-69-0 structure

Product Name:ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE

CAS No:1443309-69-0

MF:C₁₂H₁₄O₅S

MW:270.301562786102

CID:5547511

Update Time:2026-03-11

ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Chemical and Physical Properties

Names and Identifiers

- ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE
- ethyl 2-(2,4-dimethoxyphenyl)sulfanyl-2-oxoacetate
- Inchi： 1S/C12H14O5S/c1-4-17-11(13)12(14)18-10-6-5-8(15-2)7-9(10)16-3/h5-7H,4H2,1-3H3
- InChI Key： BNLMSJYJLRJNIA-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)C(SC1=CC=C(OC)C=C1OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7

ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A928705-1g	Ethyl 2-((2,4-dimethoxyphenyl)thio)-2-oxoacetate	1443309-69-0	97%	1g	$441.0	2025-02-26
Crysdot LLC	CD12142955-1g	Ethyl 2-((2,4-dimethoxyphenyl)thio)-2-oxoacetate	1443309-69-0	97%	1g	$437	2024-07-23
Crysdot LLC	CD12142955-5g	Ethyl 2-((2,4-dimethoxyphenyl)thio)-2-oxoacetate	1443309-69-0	97%	5g	$1177	2024-07-23
Crysdot LLC	CD12142955-10g	Ethyl 2-((2,4-dimethoxyphenyl)thio)-2-oxoacetate	1443309-69-0	97%	10g	$1965	2024-07-23
Crysdot LLC	CD12142955-25g	Ethyl 2-((2,4-dimethoxyphenyl)thio)-2-oxoacetate	1443309-69-0	97%	25g	$3544	2024-07-23
abcr	AB434534-1g	Ethyl 2-(2,4-dimethoxyphenyl)sulfanyl-2-oxo-acetate; .	1443309-69-0		1g	€1555.10	2025-04-21

ETHYL 2-((2,4-DIMETHOXYPHENYL)THIO)-2-OXOACETATE Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

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